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Compound of Interest

Compound Name: TC13172

Researchers, scientists, and drug development professionals handling TC13172 must adhere
to strict disposal procedures to ensure laboratory safety and environmental compliance. While
a specific Safety Data Sheet (SDS) with disposal instructions for TC13172 is not publicly
available, general principles of laboratory chemical waste management provide a clear
framework for its safe disposal. This guide offers essential, step-by-step instructions for the
proper handling and disposal of TC13172 waste.

Immediate Safety and Logistical Information

TC13172 is a mixed lineage kinase domain-like protein (MLKL) inhibitor intended for research
use only. As with any research-grade chemical, it should be treated as hazardous waste unless
explicitly determined otherwise by a qualified professional. All personnel handling TC13172
must be trained in proper laboratory safety protocols and wear appropriate personal protective
equipment (PPE), including safety goggles, lab coats, and chemical-resistant gloves.

Quantitative Data Summary

The following table summarizes key information pertinent to the handling and disposal of
TC13172. In the absence of a specific SDS, this data is based on general knowledge of similar
research compounds and common laboratory solvents like DMSO.
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Parameter Valuel/Information Citation

Chemical Name TC13172 N/A

_ Research chemical; treat as
Primary Hazard [1]
hazardous waste.

Common Solvent Dimethyl sulfoxide (DMSO) [2]

) Hazardous chemical waste
Disposal Route , [1][3]
collection.

Triple rinse with a suitable
Empty Container Disposal solvent; deface label before [1][4]

discarding as regular trash.

Experimental Protocols: Step-by-Step Disposal
Procedures

The following protocol outlines the recommended steps for the proper disposal of TC13172
waste, including solutions and contaminated materials.

1. Waste ldentification and Segregation:

o Treat all materials contaminated with TC13172 as hazardous waste.[1] This includes stock
solutions, experimental solutions, contaminated labware (e.g., pipette tips, tubes), and any
absorbent materials used for spills.

e Segregate TC13172 waste from other waste streams, such as non-hazardous, radioactive,

or biohazardous waste.[5]
2. Waste Collection and Storage:

e Collect liquid waste containing TC13172, including solutions in DMSO, in a designated, leak-
proof, and chemically compatible container.[3] The original chemical container is often a
suitable choice.[1]
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e The waste container must be clearly labeled as "Hazardous Waste" and should identify the
contents, including "TC13172" and any solvents (e.g., "in DMSQO").[3]

» Store solid waste, such as contaminated gloves and pipette tips, in a separate, sealed plastic
bag or container, also clearly labeled as hazardous waste.

o Keep waste containers securely closed except when adding waste.[1][3]

o Store the waste in a designated satellite accumulation area within the laboratory, away from
incompatible materials.[3]

3. Disposal of Empty Containers:

o A chemical container that has held TC13172 is considered empty when all contents have
been removed by normal means.

» To dispose of an empty container as non-hazardous waste, it must be triple-rinsed with a
solvent capable of removing the residue.[1][4] The rinsate must be collected and disposed of
as hazardous chemical waste.[1]

 After triple-rinsing, deface or remove the original label before disposing of the container in
the regular laboratory trash.[4]

4. Arranging for Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[3]

e Do not dispose of TC13172 or its solutions down the drain.[1][6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
TC13172 and associated materials in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b611234?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b611234?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b611234?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b611234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: TC13172 Waste Generation

Generate TC13172 Waste

(solid or liquid)

Waste Characterization

Is the waste hazardous?

Yes

sregation and Collection

Segregate as
Hazardous Waste

Collect Solid Waste
in Labeled Bag/Container

Collect Liquid Waste
in Labeled Container

Final Disposa

Arrange for EHS

Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of TC13172 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of TC13172: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611234#tc13172-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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